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Compound of Interest

Compound Name: D-Glucose-13C2-4

Cat. No.: B589480 Get Quote

Essential Safety and Handling of D-Glucose-13C2
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This guide provides

immediate, essential safety and logistical information for D-Glucose-13C2, a stable isotope-

labeled compound.

Chemical Profile: D-Glucose-13C2 is a non-radioactive, solid chemical compound.[1] As a

stable isotope-labeled sugar, its chemical properties are nearly identical to its unlabeled

counterpart, D-Glucose. It is not classified as a hazardous substance, though standard

laboratory precautions should always be observed to minimize exposure.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is crucial to ensure personal safety when handling D-Glucose-13C2. The

following table summarizes the recommended equipment.
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PPE Category Recommended Equipment Purpose

Eye Protection
Safety glasses with side

shields or chemical goggles

Protects eyes from potential

splashes or airborne particles.

[3][4]

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents direct skin contact

with the chemical.[3][4]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[3]

[5]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if dust is

generated.

Minimizes inhalation of

airborne particles.[6][7] A

chemical fume hood is

recommended for handling

larger quantities.[3]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposal ensures both safety and experimental integrity.

The following workflow outlines the key steps from preparation to final disposal.
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Workflow for Handling D-Glucose-13C2

Preparation

Handling

Cleanup and Disposal

1. Review SDS and SOPs

2. Don Appropriate PPE

3. Prepare a Designated, Well-Ventilated Workspace

4. Weigh Compound in a Draft-Shielded Balance or Fume Hood

5. Dissolve or Use as Required by Protocol

6. Decontaminate Workspace and Equipment

7. Segregate Waste

8. Dispose of Waste via Approved Chemical Waste Vendor

Spill Response Personal Exposure
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Step-by-Step Handling Protocol
Preparation:

Review the Safety Data Sheet (SDS) and relevant Standard Operating Procedures

(SOPs) before starting any work.[8][9]

Put on all required personal protective equipment, including a lab coat, safety glasses, and

gloves.[5]

Prepare a clean, designated workspace in a well-ventilated area. For tasks that may

generate dust, such as weighing larger quantities, a chemical fume hood is recommended.

[3]

Handling:

When weighing the solid compound, do so in a draft-shielded balance or a fume hood to

prevent the aerosolization of the powder.[3]

Handle the compound carefully to avoid creating dust.[10]

Follow the specific experimental protocol for its use.

Cleanup:

After handling, thoroughly clean the work area and any equipment used.[8]

Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan
As D-Glucose-13C2 is a stable isotope-labeled compound, it is not radioactive and does not

require specialized radioactive waste disposal protocols.[1] The disposal should adhere to the

guidelines for non-hazardous chemical waste.

Waste Segregation:
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Collect waste containing D-Glucose-13C2 in a designated, sealed, and clearly labeled

container.[10]

Segregate this waste from general laboratory trash and radioactive waste.[1]

Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal company.

[1][11]

Crucially, do not pour D-Glucose-13C2 waste down the drain or dispose of it in regular

trash. While not classified as hazardous to humans, it may be harmful to aquatic life.[1]

Provide the waste disposal company with the relevant Safety Data Sheet.[1]

Emergency Procedures
Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, and seek medical attention if irritation persists.[12]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[12]

Ingestion: Rinse the mouth with water and seek medical attention. Do not induce vomiting.

[12]

Spill: In case of a spill, avoid dust formation.[10] Wear appropriate PPE, mechanically collect

the spilled material (e.g., by sweeping or shoveling), and place it in a suitable container for

disposal.[6] Prevent the spill from entering drains or water courses.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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